Cas no 906097-52-7 (9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-2,7-diphenyl-)

• Product Name: 9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-2,7-diphenyl-
• CAS No: 906097-52-7
• MF: C₃₃H₃₄
• MW: 430.623069286346
• CID: 1952048
• PubChem ID: 21982695
• Update Time: 2025-04-21

9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-2,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 3,6-bis(1,1-dimethylethyl)-2,7-diphenyl-
• 3,6-ditert-butyl-2,7-diphenyl-9H-fluorene
• DTXSID50621148
• 3,6-di-tert-butyl-2,7-diphenylfluorene
• 2,7-diphenyl-3,6-ditert-butyl-fluorene
• 3,6-DI-TERT-BUTYL-2,7-DIPHENYL-9H-FLUORENE
• JITKHUFRIZTKNJ-UHFFFAOYSA-N
• 2,7-diphenyl-3,6-di-tert-butyl-fluorene
• 906097-52-7
• 3,6-di-tert-butyl-2,7-diphenyl-fluorene
• 2,7-diphenyl-3,6-di-tert-butylfluorene
• 2,7-diphenyl-3,6-di-t-butyl-fluorene

• Inchi： 1S/C33H34/c1-32(2,3)30-20-26-24(18-28(30)22-13-9-7-10-14-22)17-25-19-29(23-15-11-8-12-16-23)31(21-27(25)26)33(4,5)6/h7-16,18-21H,17H2,1-6H3
• InChI Key： JITKHUFRIZTKNJ-UHFFFAOYSA-N
• SMILES： C12C=C(C(C3C=CC=CC=3)=CC=1CC1C=C(C3C=CC=CC=3)C(=CC2=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 430.266051085Da
• Monoisotopic Mass: 430.266051085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų